methyl 5-aminopent-3-enoate hydrochloride
Overview
Description
Methyl 5-aminopent-3-enoate hydrochloride is a chemical compound with the CAS Number: 4126-67-4 . Its IUPAC name is methyl (E)-5-aminopent-3-enoate hydrochloride . The molecular weight of this compound is 165.62 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H11NO2.ClH/c1-9-6(8)4-2-3-5-7;/h2-3H,4-5,7H2,1H3;1H/b3-2+; . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 5-aminopent-3-enoate hydrochloride involves the reaction of methyl 5-aminopent-3-enoate with hydrochloric acid.", "Starting Materials": [ "Methyl 5-aminopent-3-enoate", "Hydrochloric acid" ], "Reaction": [ "Add hydrochloric acid to a solution of methyl 5-aminopent-3-enoate in a suitable solvent", "Stir the mixture at room temperature for a specific time", "Filter the resulting precipitate", "Wash the precipitate with a suitable solvent", "Dry the product under vacuum to obtain methyl 5-aminopent-3-enoate hydrochloride" ] } | |
CAS RN |
4126-67-4 |
Molecular Formula |
C6H12ClNO2 |
Molecular Weight |
165.6 |
Purity |
95 |
Origin of Product |
United States |
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